![molecular formula C23H25N3O2 B2978031 N-([2,3'-bipyridin]-4-ylmethyl)-3-(4-propoxyphenyl)propanamide CAS No. 2034542-58-8](/img/structure/B2978031.png)
N-([2,3'-bipyridin]-4-ylmethyl)-3-(4-propoxyphenyl)propanamide
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Description
N-([2,3'-bipyridin]-4-ylmethyl)-3-(4-propoxyphenyl)propanamide, also known as ML240, is a chemical compound that belongs to the family of small molecules. It was developed as a selective and potent inhibitor of the transcription factor NRF2. NRF2 is a protein that regulates the expression of genes involved in the antioxidant response, inflammation, and metabolism. The inhibition of NRF2 by ML240 has been shown to have therapeutic potential in several diseases, including cancer, neurodegenerative disorders, and metabolic disorders.
Scientific Research Applications
Antiproliferative and Anticancer Activity
Research on dinuclear gold(III) compounds with bipyridyl ligands has explored their potential as cytotoxic and anticancer agents. Studies have evaluated these compounds' antiproliferative properties in vitro, demonstrating moderate to high activity against human ovarian carcinoma cell lines. Such investigations highlight the therapeutic potential of bipyridyl ligands in designing anticancer drugs with specific molecular targets (Casini et al., 2006).
Electrocatalytic Applications
The development of mesoporous nitrogen-doped carbon derived from ionic liquids containing bipyridine structures has shown promise as a highly active, cheap, and selective metal-free catalyst for the electrochemical synthesis of hydrogen peroxide. This research underscores the compound's relevance in creating sustainable and cost-effective methods for producing essential chemicals (Fellinger et al., 2012).
Luminescent Agents for Biological Imaging
Compounds like 3-chloromethylpyridyl bipyridine fac-tricarbonyl rhenium have been studied for their application as thiol-reactive luminescent agents, demonstrating significant accumulation in mitochondria. Such research is crucial for developing specific imaging agents that can target and illuminate biological structures within living cells, aiding in the study of cellular processes and diseases (Amoroso et al., 2008).
Bioavailability and Drug Delivery Systems
The investigation into rhenium(I) complexes with bipyridine and phenanthroline ligands for in vitro anticancer activity and in vivo biodistribution highlights the potential of these compounds in developing new theranostic agents. These studies emphasize the importance of structural design in enhancing the efficacy and selectivity of drug delivery systems, offering pathways to circumvent drug resistance mechanisms (Knopf et al., 2017).
properties
IUPAC Name |
3-(4-propoxyphenyl)-N-[(2-pyridin-3-ylpyridin-4-yl)methyl]propanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H25N3O2/c1-2-14-28-21-8-5-18(6-9-21)7-10-23(27)26-16-19-11-13-25-22(15-19)20-4-3-12-24-17-20/h3-6,8-9,11-13,15,17H,2,7,10,14,16H2,1H3,(H,26,27) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VJAIZNKTSCSXHA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOC1=CC=C(C=C1)CCC(=O)NCC2=CC(=NC=C2)C3=CN=CC=C3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H25N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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